Cas no 61830-00-0 (2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-)
61830-00-0 structure
Product Name:2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
CAS No:61830-00-0
MF:C7H5NO4S2
MW:231.24889922142
CID:465158
PubChem ID:12361215
Update Time:2025-04-19
2,6-Pyridinedicarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
- 3,5-bis(sulfanyl)pyridine-2,6-dicarboxylic acid
- 61830-00-0
- CHEMBL3244507
- DTXSID90494090
-
- Inchi: 1S/C7H5NO4S2/c9-6(10)4-2(13)1-3(14)5(8-4)7(11)12/h1,13-14H,(H,9,10)(H,11,12)
- InChI Key: UDXIWYRHEFNBCT-UHFFFAOYSA-N
- SMILES: SC1=CC(=C(C(=O)O)N=C1C(=O)O)S
Computed Properties
- Exact Mass: 230.96605
- Monoisotopic Mass: 230.96599999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 87.49
2,6-Pyridinedicarboxylic acid, 3,5-dimercapto- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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